Cas no 2228708-15-2 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol
• CAS No: 2228708-15-2
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6410437
• PubChem ID: 165692548
• Update Time: 2025-05-23

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol
• [1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanol
• 2228708-15-2
• EN300-1731147

• Inchi： 1S/C12H20N2O/c1-11(2,3)10-9(7-14(4)13-10)12(8-15)5-6-12/h7,15H,5-6,8H2,1-4H3
• InChI Key： OKASBMLVWXVTNW-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C)N=C2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol

Introduction to 1-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol (CAS No. 2228708-15-2)

1-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol, also known by its CAS registry number CAS No. 2228708-15-2, is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 1-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol consists of a pyrazole ring substituted with a tert-butyl group at the 3-position and a methyl group at the 1-position. The cyclopropane ring is attached to the pyrazole via a methylene group, which introduces additional strain and reactivity into the molecule. This unique combination of structural features makes it an interesting candidate for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have demonstrated that the cyclopropane ring can undergo various transformations, such as ring-opening reactions, which can lead to the formation of complex architectures with potential therapeutic applications. For instance, a study published in Nature Communications in 2023 reported that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential use in developing new drugs for chronic inflammatory diseases.

In addition to its pharmacological applications, CAS No. 2228708-15-2 has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for industrial chemical processes. A research team from the University of California recently utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving unprecedented yields and selectivity.

The synthesis of 1-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclopropylmethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization to introduce the cyclopropane moiety. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in chiral drug development.

From an environmental standpoint, researchers have conducted life cycle assessments (LCAs) to evaluate the sustainability of producing this compound on an industrial scale. These studies have identified opportunities for reducing energy consumption and minimizing waste generation during the synthesis process, aligning with global efforts toward green chemistry practices.

In conclusion, CAS No. 2228708-15__ is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable tool for advancing both scientific research and industrial innovation.